Cas no 2136300-76-8 ((2R)-2-amino-4-hydroxy-5-methoxypentanoic acid)

• Product Name: (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid
• CAS No: 2136300-76-8
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 6120662
• PubChem ID: 165520577
• Update Time: 2025-05-17

(2R)-2-amino-4-hydroxy-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid
• 2136300-76-8
• EN300-1297532

• Inchi： 1S/C6H13NO4/c1-11-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4?,5-/m1/s1
• InChI Key： HUEIQEWEUFTJOO-BRJRFNKRSA-N
• SMILES： OC(COC)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 163.08445790g/mol
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.8Ų

Additional information on (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid

Comprehensive Overview of (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid (CAS No. 2136300-76-8)

(2R)-2-amino-4-hydroxy-5-methoxypentanoic acid (CAS No. 2136300-76-8) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention for its role in drug development, enzyme inhibition studies, and metabolic pathway modulation. Researchers are increasingly exploring its applications in peptide synthesis and biocatalysis, aligning with the growing demand for chiral building blocks in precision medicine.

The molecular structure of (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid features a hydroxyl group at the 4-position and a methoxy group at the 5-position, which contribute to its solubility and reactivity. These properties make it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting neurological disorders and inflammatory conditions. Recent studies highlight its potential as a modulator of glutamate receptors, a hot topic in neurodegenerative disease research.

In the context of green chemistry, this compound's synthetic routes are being optimized to reduce environmental impact. Researchers are investigating enzymatic catalysis and microwave-assisted synthesis to improve yield and purity, addressing the industry's shift toward sustainable practices. The CAS No. 2136300-76-8 is frequently cited in patents related to prodrug formulations, reflecting its versatility in drug delivery systems.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid. Its stability under various pH conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols are key considerations for industrial applications. The compound's chiral purity is particularly relevant to asymmetric synthesis, a field experiencing rapid growth due to advancements in organocatalysis.

Emerging trends in personalized medicine have further elevated interest in this molecule. Its potential to serve as a metabolite marker or therapeutic agent in rare genetic disorders is under active investigation. Additionally, its role in glycopeptide antibiotics research aligns with global efforts to combat antimicrobial resistance (AMR), a pressing public health concern.

From a commercial perspective, CAS No. 2136300-76-8 is increasingly listed in catalogs of fine chemicals suppliers, with purity grades ranging from 95% to 99%. Storage recommendations typically emphasize protection from moisture and light to maintain stability, reflecting standard handling protocols for amino acid analogs. The compound's structure-activity relationships (SAR) are also a focus of computational chemistry studies leveraging AI-driven molecular modeling tools.

In summary, (2R)-2-amino-4-hydroxy-5-methoxypentanoic acid represents a multifaceted tool for modern chemical biology. Its intersection with drug discovery, biomaterials science, and diagnostic development ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock novel therapeutic strategies for complex diseases while contributing to sustainable chemical manufacturing paradigms.